Cas no 1804438-05-8 (2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804438-05-8
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4839386
• Update Time: 2025-10-12

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-8(11)6-7(18-9(12,13)14)5(15)4(1-2-16)3-17-6/h3,8H,1H2
• InChI Key： ZECTVYDQKXRRQZ-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=CN=C(C(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile, with the CAS number 1804438-05-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with difluoromethyl, iodo, trifluoromethoxy, and acetonitrile groups. These substituents not only confer the molecule with distinctive electronic and steric properties but also make it a valuable precursor in the synthesis of advanced materials and bioactive compounds.

The synthesis of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of intricate multi-step reactions, often employing transition metal catalysts and precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better selectivity in the production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the pyridine ring with the desired substituents. These methods are not only environmentally friendly but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The presence of electron-withdrawing groups such as trifluoromethoxy and acetonitrile enhances the molecule's ability to interact with biological targets, making it a promising candidate for developing novel therapeutics. Recent studies have explored its potential as an inhibitor of kinase enzymes, which are critical in various disease pathways, including cancer and inflammatory disorders. The iodine substituent further adds versatility to the molecule, enabling site-specific modifications that can optimize its pharmacokinetic properties.

In addition to its medicinal applications, 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile has found utility in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Researchers have investigated its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The trifluoromethoxy group contributes significantly to the molecule's stability and electronic properties, making it suitable for high-performance applications.

The physical and chemical properties of this compound are equally intriguing. Its melting point, solubility, and reactivity under various conditions have been extensively studied to optimize its handling and storage. Recent spectroscopic analyses have provided deeper insights into its molecular geometry and electronic transitions, further enhancing our understanding of its behavior in different environments. These studies are crucial for designing efficient synthetic routes and ensuring the safety of handling procedures.

From an environmental perspective, the development of eco-friendly synthesis pathways for 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile has become a priority. Green chemistry principles are being increasingly integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reactions and recyclable catalysts are being explored to achieve a more sustainable synthesis.

In conclusion, 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and applications in drug discovery and materials science, positions it as a key player in advancing modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.